Cas no 1314417-96-3 (3-Demethyl Colchicine-d3)

• Product Name: 3-Demethyl Colchicine-d3
• CAS No: 1314417-96-3
• MF: C₂₁H₂₃NO₆
• MW: 388.428911447525
• CID: 1058733
• PubChem ID: 53312104
• Update Time: 2025-04-20

3-Demethyl Colchicine-d3 Chemical and Physical Properties

Names and Identifiers

• 3-Demethyl Colchicine-d3
• 2,2,2-trideuterio-N-[(7S)-3-hydroxy-1,2,10-trimethoxy-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl]acetamide
• N-[(7S)-3-Hydroxy-1,2,10-trimethoxy-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl](~2~H_3_)acetamide
• 1314417-96-3
• DTXSID70693408

• Inchi： 1S/C21H23NO6/c1-11(23)22-15-7-5-12-9-17(25)20(27-3)21(28-4)19(12)13-6-8-18(26-2)16(24)10-14(13)15/h6,8-10,15,25H,5,7H2,1-4H3,(H,22,23)/t15-/m0/s1/i1D3
• InChI Key： JRRUSQGIRBEMRN-VSLDJYOXSA-N
• SMILES： O(C)C1=C(C(=CC2=C1C1=CC=C(C(C=C1[C@H](CC2)NC(C([2H])([2H])[2H])=O)=O)OC)O)OC

Computed Properties

• Exact Mass: 388.17100
• Monoisotopic Mass: 388.17136769g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 94.1Ų

Experimental Properties

• PSA: 97.58000
• LogP: 3.40890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones